Cas no 4395-92-0 (2-[4-(propan-2-yl)phenyl]acetaldehyde)
4395-92-0 structure
Product Name:2-[4-(propan-2-yl)phenyl]acetaldehyde
CAS No:4395-92-0
MF:C11H14O
MW:162.228263378143
MDL:MFCD00217008
CID:839454
PubChem ID:61359
Update Time:2025-04-19
2-[4-(propan-2-yl)phenyl]acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-ISOPROPYL PHENYLACETALDEHYDE
- (4-Isopropylphenyl)acetaldehyde
- 4-isopropyl phenylacetaldehyde
- (4-Isopropyl-phenyl)-acetaldehyd
- (4-isopropyl-phenyl)-ethanal
- 2-[4-(1-methylethyl)phenyl]-ethanal
- 4-isopropyl-1-benzeneacetaldehyde
- Benzeneacetaldehyde, 4-(1-methylethyl)-
- Cortexal
- Cuminic acetaldehyde
- Cumyl acetaldehyde
- FEMA No. 2954
- Isopropylphenylacetaldehyde, p-
- para-isopropyl phenylacetaldehyde
- P-Cymene-7-carboxaldehyde
- p-isopropyl phenylacetaldehyde
- (p-isopropylphenyl)-acetaldehyd
- benzeneacetaldehyde, 4-(1-methylethyl)4-(1-methylethyl)-benzeneacetaldehyd
- 2-[4-(propan-2-yl)phenyl]acetaldehyde
- BRN 2246668
- 4-(1-Methylethyl)benzeneacetaldehyde
- CHEBI:197242
- SCHEMBL407257
- EINECS 224-522-5
- cumin acetaldehyde
- HOMO CUMINIC ALDEHYDE 50
- 4-(1-Methylethyl)benzene acetaldehyde
- 5KQW56W3YJ
- 2-(4-(propan-2-yl)phenyl)acetaldehyde
- p-Cymene-7-carboxaldehyde, 8CI
- 4-ISOPROPYLPHENYLACETALDEHYDE
- 4-(1-Methylethyl)benzeneacetaldehyde, 9CI
- 4-07-00-00747 (Beilstein Handbook Reference)
- DTXCID0030669
- (p-isopropylphenyl)-Acetaldehyde
- DB-340326
- 2-(4-propan-2-ylphenyl)acetaldehyde
- Acetaldehyde, (p-isopropylphenyl)-
- AKOS012096509
- P-ISOPROPYLPHENYLACETALDEHYDE [FHFI]
- Homocuminic aldehyde
- UNII-5KQW56W3YJ
- A1-15692
- NS00012767
- m-cymene-7-carboxaldehyde
- Q27262490
- 4395-92-0
- Cumylacetaldehyde
- 2-(4-isopropylphenyl)acetaldehyde
- p-i-propylphenylacetaldehyde
- EN300-120468
- Z1020792742
- HOMOCUMINICALDEHYDE50
- 4-(1-Methylethyl)-Benzeneacetaldehyde
- BS-16841
- FEMA 2954
- p-Isopropylphenylacetaldehyde
-
- MDL: MFCD00217008
- Inchi: 1S/C11H14O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,8-9H,7H2,1-2H3
- InChI Key: FSKGFRBHGXIDSA-UHFFFAOYSA-N
- SMILES: O=CCC1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.9411 (rough estimate)
- Boiling Point: 248.94°C (rough estimate)
- Refractive Index: 1.5400 (estimate)
- PSA: 17.07
- FEMA: 2954 | P-ISOPROPYL PHENYLACETALDEHYDE
2-[4-(propan-2-yl)phenyl]acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06435-250mg |
(4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 250mg |
¥540.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06435-100mg |
(4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 100mg |
¥271.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X06435-1g |
(4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 1g |
¥1342.0 | 2024-07-18 | |
| Alichem | A019124962-1g |
4-Isopropylphenylacetaldehyde |
4395-92-0 | 95% | 1g |
$651.04 | 2023-09-01 | |
| Alichem | A019124962-5g |
4-Isopropylphenylacetaldehyde |
4395-92-0 | 95% | 5g |
$1990.68 | 2023-09-01 | |
| Fluorochem | 065192-250mg |
4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 250mg |
£160.00 | 2022-03-01 | |
| Fluorochem | 065192-1g |
4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 1g |
£401.00 | 2022-03-01 | |
| Fluorochem | 065192-5g |
4-Isopropylphenyl)acetaldehyde |
4395-92-0 | 95% | 5g |
£1203.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM108-50mg |
2-[4-(propan-2-yl)phenyl]acetaldehyde |
4395-92-0 | 95+% | 50mg |
183.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IM108-200mg |
2-[4-(propan-2-yl)phenyl]acetaldehyde |
4395-92-0 | 95+% | 200mg |
457.0CNY | 2021-07-14 |
2-[4-(propan-2-yl)phenyl]acetaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:4395-92-0)2-[4-(propan-2-yl)phenyl]acetaldehyde
Order Number:A1086908
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:27
Price ($):165.0
Email:sales@amadischem.com
2-[4-(propan-2-yl)phenyl]acetaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4395-92-0 (2-[4-(propan-2-yl)phenyl]acetaldehyde) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4395-92-0)2-[4-(propan-2-yl)phenyl]acetaldehyde
Purity:99%
Quantity:1.0g
Price ($):165.0